![molecular formula C16H12Cl3NO2 B4189858 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile](/img/structure/B4189858.png)
3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile
Overview
Description
3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile, also known as DCBEN, is a chemical compound with potential applications in scientific research. It is a member of the benzonitrile family of compounds and has been synthesized using various methods.
Mechanism of Action
3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile inhibits protein-protein interactions by binding to the hydrophobic pockets of proteins. It has been shown to bind to the FKBP12-binding site of the ryanodine receptor and inhibit calcium release. This compound has also been shown to inhibit the interaction of the Hedgehog signaling protein Smoothened with its downstream effector protein, leading to the inhibition of Hedgehog signaling.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo. It does not affect cell viability or proliferation at concentrations up to 100 μM. In addition, this compound does not affect the activity of enzymes such as caspases or proteasomes. It has been shown to be stable in aqueous solutions and can be used in a variety of experimental conditions.
Advantages and Limitations for Lab Experiments
The advantages of using 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile in lab experiments include its specificity for protein-protein interactions, its fluorescent properties, and its low toxicity. However, this compound has limitations in terms of its solubility in aqueous solutions and its potential for non-specific binding to proteins. In addition, this compound may not be suitable for experiments involving membrane proteins or proteins with large hydrophobic pockets.
Future Directions
For research involving 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile include the development of more efficient synthesis methods, the identification of new protein targets, and the optimization of experimental conditions for its use as a fluorescent probe and inhibitor of protein-protein interactions. In addition, this compound may have potential applications in drug discovery and the development of new therapies for diseases such as cancer and muscular dystrophy.
Scientific Research Applications
3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile has potential applications in scientific research as a fluorescent probe and inhibitor of protein-protein interactions. It has been used to study the binding of proteins such as FKBP12 to the ryanodine receptor, which is important in the regulation of calcium release in muscle cells. This compound has also been used to study the interaction of proteins in the Hedgehog signaling pathway, which is important in embryonic development and cancer.
properties
IUPAC Name |
3-chloro-4-[(3,4-dichlorophenyl)methoxy]-5-ethoxybenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl3NO2/c1-2-21-15-7-11(8-20)6-14(19)16(15)22-9-10-3-4-12(17)13(18)5-10/h3-7H,2,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUSYGJHVCXSHKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C#N)Cl)OCC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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